Methylethyl 2-{2-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acet ate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methylethyl 2-{2-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate” is a complex organic compound. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques, including NMR, IR, and mass spectrometry. Unfortunately, without specific data or literature references, it’s difficult to provide a detailed molecular structure analysis .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Without specific information or literature references, it’s challenging to provide a detailed chemical reactions analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. Unfortunately, without specific information or literature references, it’s challenging to provide a detailed analysis of the physical and chemical properties .Scientific Research Applications
Synthesis and Antifungal Activities
The research into derivatives of benzimidazole, such as Methylethyl 2-{2-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate, has shown significant promise in the development of antifungal agents. A study by Li et al. (2006) on stereoselective synthesis of (E)-alpha-(methoxyimino)benzeneacetate derivatives, which share a structural similarity with the compound of interest, highlighted their potent fungicidal activity against a range of pathogens including Rhizoctonia solani and Botrytis cinerea. The study emphasizes the importance of the methyl (E)-methoxyiminoacetate moiety and substituted pyrazole ring in contributing to the antifungal efficacy of these compounds (Li, Zhang, Liu, Yang, & Liu, 2006).
Anticancer Potential
The exploration of benzimidazole derivatives extends into the realm of anticancer research. Ghani and Mansour (2011) synthesized Palladium(II) and Platinum(II) complexes containing benzimidazole ligands, including those with methoxy-phenyl-amine substituents, to evaluate their potential as anticancer compounds. These complexes showed promising activity against various cancer cell lines, including MCF-7, HCT, and Hep-G2, hinting at the broader applicability of benzimidazole derivatives in oncology (Ghani & Mansour, 2011).
Heterocyclic Chemistry Applications
Benzimidazole derivatives also play a crucial role in the field of heterocyclic chemistry. Studies by Saral, Özdamar, and Uçar (2017) on benzimidazole derivatives have provided insights into the structural and spectroscopic characteristics of these compounds, which are vital for their applications in synthesizing novel heterocyclic compounds with potential therapeutic uses (Saral, Özdamar, & Uçar, 2017).
Novel Drug Development
The synthesis and evaluation of benzimidazole derivatives continue to be a rich area of research for developing novel drugs. For instance, the work by Ali et al. (2012) on the synthesis of iminothiazolidin-4-one acetate derivatives, including those with methoxyphenyl substituents, has highlighted their potential as aldose reductase inhibitors. Such compounds have implications for the treatment of diabetic complications, showcasing the versatility of benzimidazole derivatives in addressing a wide range of medical conditions (Ali, Saeed, Abbas, Shahid, Bolte, & Iqbal, 2012).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. These can include flammability, toxicity, and environmental impact. Unfortunately, without specific information or literature references, it’s challenging to provide a detailed analysis of the safety and hazards .
properties
IUPAC Name |
propan-2-yl 2-[2-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4/c1-15(2)30-22(28)14-26-20-10-5-4-9-19(20)24-23(26)16-11-21(27)25(13-16)17-7-6-8-18(12-17)29-3/h4-10,12,15-16H,11,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJUFWIDRSVPPGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
propan-2-yl 2-{2-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1H-1,3-benzodiazol-1-yl}acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.